Cas no 1415825-16-9 ()
structure
Product Name:
CAS No:1415825-16-9
MF:C7H9F2NO2
MW:177.14866900444
CID:6767326
PubChem ID:86721855
Update Time:2024-03-03
Chemical and Physical Properties
Names and Identifiers
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- Inchi： 1S/C7H9F2NO2/c8-7(9)4-10(5-7)3-1-2-6(11)12/h1-2H,3-5H2,(H,11,12)/b2-1+
- InChI Key： ICGGWBQKZMZMAX-OWOJBTEDSA-N
- SMILES： FC1(CN(C/C=C/C(=O)O)C1)F
Computed Properties
- Exact Mass: 177.06013485g/mol
- Monoisotopic Mass: 177.06013485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 208
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.8
- Topological Polar Surface Area: 40.5Ų
Related Literature
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Ziyang Deng,Changwei Chen,Sunliang Cui RSC Adv., 2016,6, 93753-93755
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Huading Zhang,Lee R. Moore,Maciej Zborowski,P. Stephen Williams,Shlomo Margel,Jeffrey J. Chalmers Analyst, 2005,130, 514-527
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Peiyuan Zeng,Xiaoxiao Wang,Ming Ye,Qiuyang Ma,Jianwen Li,Wanwan Wang,Baoyou Geng,Zhen Fang RSC Adv., 2016,6, 23074-23084
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